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Compound of Interest

Compound Name: 1,3-Benzenedimethanol

Cat. No.: B147609

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties and reactivity of 1,3-
Benzenedimethanol, a versatile aromatic diol. The information is curated for professionals in
research, scientific, and pharmaceutical development fields, with a focus on delivering precise

data and practical insights.

Chemical and Physical Properties

1,3-Benzenedimethanol, also known as m-xylylene glycol, is an organic compound that is
solid at room temperature.[1][2] It presents as a white to off-white crystalline solid or a clear to
hazy colorless to yellow solution.[1] It possesses a faint, mild aromatic odor.[1] This compound
Is characterized by a benzene ring substituted with two hydroxymethyl (-CH20H) groups at the
meta-positions.[1]

Table 1: Quantitative Chemical and Physical Properties of 1,3-Benzenedimethanol
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Property Value Source(s)
Molecular Formula CsH1002 [1103114]
Molecular Weight 138.16 g/mol [21[31[5]
CAS Number 626-18-6 [11[2]
Melting Point 56-60 °C (133-140 °F) [2][5]

N , 154-159 °C at 13 mmHg (309-
Boiling Point [2][5]
318 °F at 13 mm)

Soluble in water.[1][6]
- Moderately soluble in polar
Solubility _ [1][6]
solvents like ethanol and

methanol.[1]

White to off-white crystalline
Appearance . , o [1]
solid or viscous liquid.[1]

Vapor Pressure Negligible [5]

Reactivity and Stability

1,3-Benzenedimethanol's reactivity is primarily dictated by the two primary alcohol functional
groups. As a diol, it can undergo reactions typical of alcohols, such as esterification,
etherification, and oxidation. Its bifunctional nature makes it a valuable monomer or building
block in polymer chemistry for the synthesis of polyesters and other specialty resins.[1]

Stability: The product is considered stable under normal conditions.[5]

Incompatible Materials: To ensure safety and reaction integrity, 1,3-Benzenedimethanol
should be stored away from strong oxidizing agents, strong acids, acid chlorides, and acid
anhydrides.[5][7] Contact with oxidizing agents such as nitrates, oxidizing acids, and chlorine
bleaches may result in ignition.[5]

Conditions to Avoid: The presence of incompatible materials should be avoided.[5] It is also a
combustible solid, and fine dust particles can form explosive mixtures with air.[5]
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Hazardous Decomposition Products: When involved in a fire, combustion products may include

carbon monoxide (CO), carbon dioxide (COz), and other pyrolysis products typical of burning

organic material.[5] It may also emit poisonous and corrosive fumes under fire conditions.[5]

Experimental Protocols

Synthesis of 1,3-Benzenedimethanol via Reduction of Isophthalaldehyde:

A common laboratory-scale synthesis involves the reduction of isophthalaldehyde.[1] The

following is a representative, general procedure:

Dissolution: Isophthalaldehyde (2.0 mmol) is dissolved in a suitable solvent such as
tetrahydrofuran (THF) (40 mL) with stirring.

Reduction: Sodium borohydride (NaBH4) (7.9 mmol) is slowly added to the solution.
Co-solvent Addition: Ethanol (EtOH) (10 mL) is then slowly added to the mixture.

Reaction: The resulting mixture is stirred at room temperature for approximately 3 hours to
allow for the complete reduction of the aldehyde groups to alcohols.

Quenching: The reaction is quenched by the slow addition of ice water (10 mL) at O °C.

Acidification: The pH of the solution is adjusted to <7 by the slow addition of 10% aqueous
HCI.

Extraction: The product is extracted from the aqueous layer using an organic solvent such as
diethyl ether (Et20) (e.g., 5 x 50 mL).

Washing and Drying: The combined organic layers are washed with brine (5 x 50 mL), dried
over an anhydrous drying agent like sodium sulfate (Na2S0Oa), filtered, and concentrated
under reduced pressure to yield the crude product.

Purification: If necessary, the crude product can be purified by silica gel chromatography
using an appropriate eluent.

Applications in Further Synthesis:
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1,3-Benzenedimethanol serves as a precursor in various organic syntheses. For instance, it
has been utilized in the synthesis of cross-linked poly(orthocarbonates) and in the preparation
of mixed-tethered systems for fullerene adducts.[2][6][8][9]

Visualized Reaction Pathway

The following diagram illustrates the general role of 1,3-Benzenedimethanol as a bifunctional
monomer in a condensation polymerization reaction with a generic dicarboxylic acid to form a
polyester.

1,3-Benzenedimethanol Dicarboxylic Acid

(HO-CH2-Ar-CH2-OH) l— (HOOC-R-COOH)

= Polyester Chain

(Condensation) I [-O-CH2-Ar-CH2-O-CO-R-CO-]

Water
(H20)

Click to download full resolution via product page

Caption: Condensation polymerization of 1,3-Benzenedimethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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